![molecular formula C7H12N4O2 B1377425 tert-butyl N-(1H-1,2,3-triazol-4-yl)carbamate CAS No. 1443981-13-2](/img/structure/B1377425.png)
tert-butyl N-(1H-1,2,3-triazol-4-yl)carbamate
Overview
Description
Tert-butyl N-(1H-1,2,3-triazol-4-yl)carbamate is a chemical compound with the CAS number 1443981-13-2 . It has a molecular weight of 184.2 .
Molecular Structure Analysis
The IUPAC name for this compound is tert-butyl (1H-1,2,3-triazol-4-yl)carbamate . The InChI code for this compound is 1S/C7H12N4O2/c1-7(2,3)13-6(12)9-5-4-8-11-10-5/h4H,1-3H3,(H2,8,9,10,11,12) .Physical And Chemical Properties Analysis
This compound is a solid compound . It has a molecular weight of 184.2 .Scientific Research Applications
Triazole derivatives, including structures like tert-butyl N-(1H-1,2,3-triazol-4-yl)carbamate, are recognized for their significant role in the development of new drugs due to their diverse biological activities. The 1H-1,2,3-triazole core is particularly notable for its utility in pharmaceuticals, showcasing a broad spectrum of biological functionalities. This versatility stems from the triazole ring's capacity to undergo various structural modifications, maintaining the same carbon and nitrogen atom count, which paves the way for the synthesis of novel compounds with enhanced biological profiles (Ferreira et al., 2013).
Triazole Derivatives in Synthesis and Drug Discovery
The synthesis of 1,4-disubstituted 1,2,3-triazoles, a category to which this compound belongs, is integral to drug discovery and material science. These compounds are synthesized through the copper-catalyzed azide-alkyne cycloaddition reaction, known as a click reaction, due to its efficiency, selectivity, and versatility. This methodology has enabled the exploration of 1,2,3-triazoles for various biological activities, highlighting their potential in creating new therapeutic agents (Kaushik et al., 2019).
Environmental and Biodegradation Studies
While not directly related to this compound, studies on the biodegradation of related compounds, such as methyl tert-butyl ether (MTBE), provide insight into the environmental fate and potential remediation strategies for triazole derivatives. These studies explore the mechanisms and efficiency of microbial degradation pathways under various conditions, offering a foundation for understanding the environmental behavior of structurally related compounds (Fiorenza & Rifai, 2003).
Mechanism of Action
Target of Action
Tert-butyl N-(1H-1,2,3-triazol-4-yl)carbamate is a complex organic compound The primary targets of this compound are not explicitly mentioned in the available literature
Mode of Action
It is known that triazole derivatives, such as this compound, often interact with their targets through the formation of hydrogen bonds . This interaction can lead to various changes in the target molecules, affecting their function and behavior.
Biochemical Pathways
Triazole compounds are often involved in the copper (i)-catalyzed azide-alkyne cycloaddition (cuaac) that accelerates reaction rates . This suggests that the compound may influence biochemical pathways involving copper ions.
Result of Action
It is known that triazole compounds can suppress cell cytotoxicity . This suggests that the compound may have potential applications in reducing cell damage or death.
properties
IUPAC Name |
tert-butyl N-(2H-triazol-4-yl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N4O2/c1-7(2,3)13-6(12)9-5-4-8-11-10-5/h4H,1-3H3,(H2,8,9,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUUQDHUJWVLANT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=NNN=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1443981-13-2 | |
Record name | tert-butyl N-(1H-1,2,3-triazol-4-yl)carbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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